Cas no 21354-98-3 (5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole)

5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole is a heterocyclic organic compound featuring a bromine-substituted oxazole core with a phenyl and methyl group at the 2- and 4-positions, respectively. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the methyl and phenyl groups contribute to steric and electronic modulation. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block in medicinal chemistry and material science.

5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole structure

21354-98-3 structure

Product Name:5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole

CAS No:21354-98-3

MF:C₁₀H₈BrNO

MW:238.08062171936

MDL:MFCD11109319

CID:242263

PubChem ID:15328586

Update Time:2025-06-07

5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-methyl-2-phenyloxazole
- LogP
- Oxazole,5-bromo-4-methyl-2-phenyl-
- 5-Bromo-4-methyl-2-phenyl-1,3-oxazole
- 5-BROMO-4-METHYL-2-PHENYL-1,3-OXAZOLE 95%
- 21354-98-3
- SCHEMBL16090306
- A925200
- FT-0745660
- W-206621
- CS-0328326
- MFCD11109319
- MS-22673
- DTXSID90571577
- 5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole
- MDL： MFCD11109319
- Inchi： 1S/C10H8BrNO/c1-7-9(11)13-10(12-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key： QHQQHNFHCQSTBJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N=C(C2C=CC=CC=2)O1

Computed Properties

Exact Mass: 236.97894
Monoisotopic Mass: 236.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B815490-50mg	5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole	21354-98-3		50mg	$ 70.00	2022-06-06
TRC	B815490-100mg	5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole	21354-98-3		100mg	$ 95.00	2022-06-06
TRC	B815490-500mg	5-Bromo-4-Methyl-2-Phenyl-1,3-Oxazole	21354-98-3		500mg	$ 340.00	2022-06-06
Chemenu	CM190822-1g	5-bromo-4-methyl-2-phenyloxazole	21354-98-3	95%	1g	$574	2021-08-05
Apollo Scientific	OR59975-1g	5-Bromo-4-methyl-2-phenyl-1,3-oxazole	21354-98-3	95	1g	£150.00	2024-05-24
abcr	AB281821-1 g	5-Bromo-4-methyl-2-phenyl-1,3-oxazole, 95%; .	21354-98-3	95%	1 g	€215.60	2023-07-20
Apollo Scientific	OR59975-250mg	5-Bromo-4-methyl-2-phenyl-1,3-oxazole	21354-98-3	95	250mg	£84.00	2024-05-24
Apollo Scientific	OR59975-5g	5-Bromo-4-methyl-2-phenyl-1,3-oxazole	21354-98-3		5g	£650.00	2023-09-01
Chemenu	CM190822-1g	5-bromo-4-methyl-2-phenyloxazole	21354-98-3	95%	1g	$122	2023-02-16
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